N-(4-fluorophenyl)-6-methoxy-1H-indole-2-carboxamide

• Molecular Formula: C16H13FN2O2
• Molecular Weight: 284.28 g/mol
• IUPAC Name: N-(4-fluorophenyl)-6-methoxy-1H-indole-2-carboxamide
• InChI: InChI=1S/C16H13FN2O2/c1-21-13-7-2-10-8-15(19-14(10)9-13)16(20)18-12-5-3-11(17)4-6-12/h2-9,19H,1H3,(H,18,20)
• InChI Key: GXLRNPYRUZPIDS-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)C=C(N2)C(=O)NC3=CC=C(C=C3)F

Description

N-(4-fluorophenyl)-6-methoxy-1H-indole-2-carboxamide is an organic compound that belongs to the class of indole derivatives. This compound is characterized by the presence of a fluorophenyl group, a methoxy group, and a carboxamide group attached to an indole ring. Indole derivatives are known for their diverse biological activities and are widely studied in medicinal chemistry.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(4-fluorophenyl)-6-methoxy-1H-indole-2-carboxamide typically involves the following steps:

Formation of the Indole Core: The indole core can be synthesized through various methods, such as the Fischer indole synthesis, which involves the reaction of phenylhydrazine with an aldehyde or ketone.

Introduction of the Methoxy Group: The methoxy group can be introduced through methylation reactions using reagents like methyl iodide or dimethyl sulfate.

Attachment of the Fluorophenyl Group: The fluorophenyl group can be introduced through a nucleophilic aromatic substitution reaction using a fluorobenzene derivative.

Formation of the Carboxamide Group: The carboxamide group can be formed through the reaction of the indole derivative with an appropriate amine and a coupling reagent like EDCI (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide).

Industrial Production Methods

Industrial production methods for this compound may involve optimization of the above synthetic routes to achieve higher yields and purity. This can include the use of continuous flow reactors, advanced purification techniques, and process optimization to minimize waste and reduce production costs.

Chemical Reactions Analysis

Types of Reactions

N-(4-fluorophenyl)-6-methoxy-1H-indole-2-carboxamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the fluorophenyl group.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophiles like amines or thiols in the presence of a base.

Major Products Formed

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of alcohols or amines.

Substitution: Formation of substituted indole derivatives.

Scientific Research Applications

N-(4-fluorophenyl)-6-methoxy-1H-indole-2-carboxamide has various scientific research applications, including:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential biological activities, such as anti-inflammatory and anticancer properties.

Medicine: Investigated for its potential therapeutic applications in treating diseases like cancer and inflammation.

Industry: Used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of N-(4-fluorophenyl)-6-methoxy-1H-indole-2-carboxamide involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to enzymes or receptors, thereby modulating their activity. For example, it may inhibit the activity of certain enzymes involved in inflammation or cancer progression, leading to reduced disease symptoms.

Comparison with Similar Compounds

Similar Compounds

N-(4-fluorophenyl)-1H-indole-2-carboxamide: Lacks the methoxy group.

6-methoxy-1H-indole-2-carboxamide: Lacks the fluorophenyl group.

N-(4-chlorophenyl)-6-methoxy-1H-indole-2-carboxamide: Contains a chlorophenyl group instead of a fluorophenyl group.

Uniqueness

N-(4-fluorophenyl)-6-methoxy-1H-indole-2-carboxamide is unique due to the presence of both the fluorophenyl and methoxy groups, which may contribute to its distinct biological activities and chemical properties. The combination of these functional groups can enhance the compound’s stability, solubility, and interaction with biological targets, making it a valuable compound for research and development.